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Compound of Interest

Compound Name: Boc-Lys(Boc)-OH.DCHA

Cat. No.: B558279 Get Quote

Essential Safety and Handling Guide for Boc-
Lys(Boc)-OH.DCHA
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-Lys(Boc)-OH.DCHA. The

following procedural guidance outlines operational and disposal plans to ensure safe laboratory

practices.

Physical and Chemical Properties
A summary of the key quantitative data for Boc-Lys(Boc)-OH.DCHA is presented below.

Property Value Source(s)

CAS Number 15098-68-9 [1][2][3][4]

Molecular Formula C₂₈H₅₃N₃O₆ [1][5]

Molecular Weight 527.74 g/mol [1][4][5]

Form Solid, powder [3]

Storage Temperature 2-30°C [3]
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Note: Some sources may list slightly different molecular formulas or weights depending on

whether the dicyclohexylamine (DCHA) salt is included in the calculation.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate no known OSHA hazards, it is prudent to treat

this chemical with care as other sources suggest it may cause skin, eye, and respiratory

irritation.[1][6] Therefore, the following personal protective equipment is essential.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields are required to protect against dust

particles.[6]

Hand Protection: Chemical-resistant gloves should be worn to prevent skin contact.[6]

Body Protection: A standard laboratory coat is recommended to protect clothing and skin.[7]

Respiratory Protection: If working in an area with poor ventilation or if dust is generated, a

dust mask (e.g., N95 or P1) is advised to prevent inhalation.[8]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Boc-Lys(Boc)-OH.DCHA for a common laboratory

procedure, such as weighing and preparing for a reaction.

1. Preparation and Engineering Controls:

Ensure all work with powdered Boc-Lys(Boc)-OH.DCHA is conducted in a well-ventilated
area.[6]
For procedures that may generate dust, it is best practice to use a chemical fume hood or an
enclosure with local exhaust ventilation.[8]
Before beginning, ensure all necessary PPE is worn correctly.

2. Weighing the Reagent:

To minimize dust generation, do not pour the powder directly from the main container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://fluorochem.co.uk/product/F050202/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.peptide.com/custdocs/MSDS%20AZK103%20Z-Lys(Boc)(iPr)%20DCHA.pdf
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.benchchem.com/product/b558279?utm_src=pdf-body
https://www.benchchem.com/product/b558279?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a clean spatula to carefully transfer the desired amount of the solid from its container to
a weigh boat on a calibrated analytical balance.
Close the main container tightly immediately after use to prevent moisture absorption and
contamination.[6]

3. Dissolving the Reagent (if applicable):

If preparing a solution, add the weighed solid to the appropriate solvent in a suitable flask.
Stir the mixture gently until the solid is fully dissolved. Avoid vigorous shaking that could
create aerosols.

4. In Case of a Spill:

For small spills, gently sweep up the solid material and place it into a designated, labeled
container for chemical waste.[8]
Avoid using methods that could make the dust airborne.
For larger spills, follow the same procedure of sweeping or shoveling the material into a
suitable container for disposal.[8]
Ensure the spill area is then cleaned with appropriate materials.

Disposal Plan
The disposal of Boc-Lys(Boc)-OH.DCHA and its containers must be in accordance with all

federal, state, and local environmental regulations.[6][7] As it is generally considered a non-

hazardous chemical, the following steps can be taken, but always confirm with your institution's

Environmental Health and Safety (EHS) department.[9][10]

1. Waste Collection:

Collect any waste solid, including spilled material and contaminated disposables (e.g., weigh
boats, gloves), in a clearly labeled, sealed container designated for chemical waste.[11]

2. Empty Container Disposal:

Empty containers should be managed to ensure no residual chemical remains.[6]
If permissible by your institution, thoroughly rinse the empty container with a suitable solvent.
The rinsate should be collected as chemical waste.[11]
Once clean, the container label should be defaced, and it can then be disposed of in the
regular trash or recycled, depending on institutional policies.[6]
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3. Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the container of chemical
waste.[12]
Do not dispose of this chemical down the drain or in the regular trash.[6]
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Caption: Workflow for the safe handling of Boc-Lys(Boc)-OH.DCHA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b558279?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F050202/
https://cymitquimica.com/cas/15098-69-8/
https://www.merckmillipore.com/KH/en/product/mm/853053
https://m.chemicalbook.com/CASEN_15098-69-8.htm
https://www.biocrick.com/download/document/BCC3413/datasheet.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.peptide.com/custdocs/MSDS%20AZK103%20Z-Lys(Boc)(iPr)%20DCHA.pdf
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/product/b558279#personal-protective-equipment-for-handling-boc-lys-boc-oh-dcha
https://www.benchchem.com/product/b558279#personal-protective-equipment-for-handling-boc-lys-boc-oh-dcha
https://www.benchchem.com/product/b558279#personal-protective-equipment-for-handling-boc-lys-boc-oh-dcha
https://www.benchchem.com/product/b558279#personal-protective-equipment-for-handling-boc-lys-boc-oh-dcha
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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